
Personal protective equipment for handling (S)-
(+)-2-Phenylbutyric acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-(+)-2-Phenylbutyric acid

Cat. No.: B1363286 Get Quote

Essential Safety and Handling Guide for (S)-
(+)-2-Phenylbutyric Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (S)-(+)-2-Phenylbutyric acid.

Adherence to these procedures is vital for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Classification
(S)-(+)-2-Phenylbutyric acid is classified as hazardous. The primary risks associated with this

chemical are ingestion and irritation to the skin, eyes, and respiratory system.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning[1][2]

H302: Harmful if

swallowed[3][4].H315:

Causes skin

irritation[1][4][5].H319:

Causes serious eye

irritation[1][4][5].H335:

May cause respiratory

irritation[1][4][5].
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Personal Protective Equipment (PPE)
To minimize exposure, all personnel must wear appropriate PPE when handling (S)-(+)-2-
Phenylbutyric acid.[6] Always handle in accordance with good industrial hygiene and safety

practices.[3][7]

Protection Type PPE Specification Rationale and Source(s)

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[3][8]

Must conform to EN166 (EU)

or NIOSH (US) standards to

protect against splashes and

dust.[1][3][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[6][8]

A disposable gown or clean lab

coat is required.[6][7]

Inspect gloves before use and

use proper removal technique.

[3] Protective clothing should

prevent skin exposure.[7][8]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or

exposure limits are exceeded,

a full-face respirator with a

suitable filter (e.g., type ABEK

as per EN14387) is

recommended.[8]

Avoid the formation and

inhalation of dust, mists, or

vapors.[3][8]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle in a well-ventilated place, preferably in a chemical fume hood.[3]

[8]

Avoid Contact: Prevent direct contact with skin and eyes and avoid breathing dust or vapors.

[1][3][8]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1][3] Do not eat, drink, or smoke in the work area.[1]
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Equipment: Use non-sparking tools to prevent fire caused by electrostatic discharge.[8]

Storage:

Store in a cool, dry, and well-ventilated area.[3][7][8]

Keep containers tightly closed when not in use.[3][7]

Store separately from incompatible materials such as strong oxidizing agents.[1][7]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures:

General Advice: If you feel unwell, seek medical attention immediately and show the safety

data sheet to the doctor.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek medical attention.[1][2][8][9]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water. Get medical attention if irritation develops or

persists.[1][8][9][10]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][8][9]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or Poison Control Center immediately.[3][8][9][10]

Accidental Release (Spill) Protocol: In case of a spill, follow a structured response plan to

ensure safety and proper containment.
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Phase 1: Secure & Assess Phase 2: Contain & Clean Phase 3: Dispose

Secure Area
(Evacuate & Ventilate)

Assess Spill
(Identify substance & size)

Select & Don PPE
(Gloves, Goggles, etc.)

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or soak up material)

Decontaminate Area
(Wash spill site)

Package & Label Waste
(Use sealed containers) Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Disposal Plan
Waste disposal must be conducted in strict accordance with all federal, state, and local

environmental regulations.[10]

Chemical Waste: Unused or surplus material should be treated as hazardous waste. Offer to

a licensed professional waste disposal service.[3] One method involves dissolving the

material in a combustible solvent and burning it in a chemical incinerator equipped with a

scrubber.[3]

Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, gloves,

clothing) must be collected in suitable, closed containers, labeled as hazardous waste, and

disposed of in the same manner as the chemical itself.[3][8]

Containers: Empty containers should be disposed of as unused product.[3] Do not let the

product enter drains.[3][5]

Physicochemical Data for (S)-(+)-2-Phenylbutyric
Acid
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Property Value Source(s)

CAS Number 4286-15-1

Molecular Formula C₁₀H₁₂O₂ [9]

Molecular Weight 164.20 g/mol [3]

Appearance Off-white solid / powder [4][7]

Density 1.055 g/mL at 25 °C

Boiling Point 98-100 °C at 0.3 mmHg

Flash Point 110 °C (230 °F) - closed cup [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1363286#personal-protective-equipment-for-
handling-s-2-phenylbutyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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